2-Chloro-4-fluoro-3-methyl-5-nitrobenzoic acid

• IUPAC Name: 2-chloro-4-fluoro-3-methyl-5-nitrobenzoic acid
• InChI: InChI=1S/C8H5ClFNO4/c1-3-6(9)4(8(12)13)2-5(7(3)10)11(14)15/h2H,1H3,(H,12,13)
• InChI Key: VXVDKJNGNAJVGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=C1F)[N+](=O)[O-])C(=O)O)Cl
• Molecular Formula: C8H5ClFNO4
• DSSTOX Substance ID: DTXSID201249269
• Molecular Weight: 233.58 g/mol
• CAS RN: 173315-56-5

Description

Molecular Structure Analysis

The molecular structure of 2-chloro-4-fluoro-3-methyl-5-nitrobenzoic acid consists of a benzene ring substituted with a chloro, fluoro, methyl, and nitro group, as well as a carboxylic acid group. The presence of a nitro group makes it an electron-withdrawing molecule, while the methyl, chloro, and fluoro groups enhance its stability and reactivity.

Physical And Chemical Properties Analysis

2-Chloro-4-fluoro-3-methyl-5-nitrobenzoic acid has a melting point of 135-136°C. It is slightly soluble in water but soluble in most organic solvents. Its density is predicted to be 1.689±0.06 g/cm3, and its boiling point is predicted to be 364.2±42.0 °C.

Scientific Research Applications

Building Block for Heterocyclic Synthesis

2-Chloro-4-fluoro-3-methyl-5-nitrobenzoic acid, closely related to 4-Chloro-2-fluoro-5-nitrobenzoic acid, is a versatile multireactive building block used in heterocyclic oriented synthesis (HOS). It's instrumental in creating various nitrogenous heterocycles, including benzimidazoles, benzotriazoles, and quinoxalinones. These heterocycles have significant importance in current drug discovery due to their broad spectrum of biological activities. This approach is suitable for synthesizing diverse libraries of these heterocycles, demonstrating the compound's utility in complex organic synthesis (Křupková et al., 2013).

Synthesis of Organic Compounds

The compound is also pivotal in synthesizing various organic compounds. For instance, its derivatives have been used in a concise synthesis process to produce compounds like 4-amino-2-fluoro-N-methyl-benzamide. This synthesis involves a series of reactions including chlorination, amination, and hydrogenation, highlighting the compound's role in creating complex organic molecules with potential pharmaceutical applications (Xu et al., 2013).

Crystallography and Molecular Structure Studies

This compound and its derivatives are also used in crystallographic studies. Research involving various benzoic acid derivatives, including those related to 2-Chloro-4-fluoro-3-methyl-5-nitrobenzoic acid, provides insights into molecular structures and intermolecular interactions. These studies are crucial for understanding the material properties and potential applications in pharmaceuticals and materials science (Pramanik et al., 2019).

Chemical Synthesis in Pesticide Development

The compound's derivatives are used in the synthesis of key intermediates for developing pesticides. It demonstrates the chemical's relevance in agrochemical research, contributing to the synthesis of more effective and safer pesticides (Yi-fen et al., 2010).

Analytical Chemistry and Detection Techniques

In analytical chemistry, related compounds like 7-fluoro-4-nitrobenzo-2-oxa-1,3-diazole, derived from similar structures, are used as labeling reagents for detecting amino acids through high-performance liquid chromatography. This application is crucial for biochemical analysis and research, enabling sensitive and accurate detection of amino acids (Imai & Watanabe, 1981).

Safety and Hazards

While specific safety and hazard information for 2-chloro-4-fluoro-3-methyl-5-nitrobenzoic acid is not available, similar compounds such as 4-chloro-2-fluoro-5-nitrobenzoic acid are classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3.

Synthesis routes and methods

Procedure details

Aq HNO3 (65%, 0.39 mL) is added at 0° C. to a mixture of 2-chloro-3-methyl-4-fluoro-benzoic acid (880 mg, 4.7 mmol) and 8 mL conc H2SO4 and it is stirred for 2 h without further cooling. The mixture is poured into ice water and the precipitate is collected by filtration and dried.